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Introduction
N-Hydroxy-4-methylbenzenesulfonamide, also known as N-tosylhydroxylamine, is a

versatile reagent in organic synthesis. Its utility stems from the presence of a hydroxyl group

attached to a sulfonamide nitrogen, which allows it to act as a precursor for various reactive

intermediates. This document provides an overview of its potential applications, complete with

detailed experimental protocols and reaction schemes. While direct literature examples for

some applications are limited, the protocols provided are based on well-established reactivity

patterns of analogous hydroxylamine derivatives.
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Application Area Reaction Type Key Intermediates Potential Products

Sulfoximine Synthesis
Amination of

Sulfoxides
N-Tosylnitrene N-Tosylsulfoximines

Arene Amination
Electrophilic C-H

Amination

Electrophilic

Aminating Species
Arylamines

Aziridination of

Alkenes
Nitrene Transfer N-Tosylnitrene N-Tosylaziridines

Synthesis of N-Tosylsulfoximines
N-Hydroxy-4-methylbenzenesulfonamide can serve as a precursor for the generation of an

electrophilic aminating agent, likely a tosylnitrene or a related species, for the synthesis of N-

tosylsulfoximines from sulfoxides. N-tosylsulfoximines are valuable intermediates that can be

further elaborated or deprotected to the corresponding free NH-sulfoximines, a functional group

of growing importance in medicinal chemistry.

General Reaction Scheme

R1-S(=O)-R2
(Sulfoxide)

TsNHOH
(N-Hydroxy-4-methylbenzenesulfonamide)

R1-S(=O)(=NTs)-R2
(N-Tosylsulfoximine)

[Oxidant] or
Metal Catalyst

Ar-H
(Arene)

TsNHOH
(N-Hydroxy-4-methylbenzenesulfonamide)

Ar-NHTs
(N-Aryl-4-methylbenzenesulfonamide)

Metal Catalyst
(e.g., Rh₂(esp)₂)
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Reaction Setup

Reaction

Workup and Purification

Alkene + TsNHOH

Add Solvent

Add Catalyst/Oxidant

Stir at defined temperature

Quench Reaction

Aqueous Workup

Column Chromatography

N-Tosylaziridine
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Ts-Cl
(p-Toluenesulfonyl chloride)

NH₂OH·HCl
(Hydroxylamine hydrochloride)

TsNHOH
(N-Hydroxy-4-methylbenzenesulfonamide)

MgO, THF/MeOH/H₂O
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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